
Technical Guide: Physicochemical Properties of
4-anilino-1-methylpiperidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-Methyl-1-phenylpiperidin-4-

amine

Cat. No.: B3375152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-anilino-1-methylpiperidine is a chemical compound of significant interest in synthetic organic

chemistry, primarily recognized as a key intermediate in the synthesis of various

pharmaceutical compounds, including potent analgesics. A thorough understanding of its

physical and chemical properties is essential for its handling, characterization, and optimization

of synthetic routes. This technical guide provides a comprehensive overview of the known

physicochemical properties of 4-anilino-1-methylpiperidine, outlines standardized experimental

protocols for their determination, and illustrates its synthetic context.

Core Physical and Chemical Properties
The following table summarizes the available quantitative data for 4-anilino-1-methylpiperidine.

It is important to note that while some properties have been reported, others, such as boiling

point and pKa, are not readily available in the cited literature for this specific compound. In

such cases, typical properties for similar compounds are discussed in the relevant sections.
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Property Value Source(s)

CAS Number 22261-94-5 [1]

Molecular Formula C₁₂H₁₈N₂ [1]

Molecular Weight 190.28 g/mol [1]

Melting Point 82°C to 86°C

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 4-

anilino-1-methylpiperidine are not extensively published. Therefore, this section provides

standardized, widely accepted methodologies for these measurements, which are applicable to

this and similar organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a pure compound, while a broad and depressed range suggests the presence of

impurities.

Methodology:

Sample Preparation: A small quantity of finely powdered, dry 4-anilino-1-methylpiperidine is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise measurement (1-2°C per

minute) as the approximate melting point is approached.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid crystal melts are recorded. This range is reported as

the melting point.
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Boiling Point Determination (Thiele Tube Method)
For liquid compounds or solids that can be melted without decomposition, the boiling point is a

characteristic physical property. As 4-anilino-1-methylpiperidine is a solid at room temperature,

this method would be applicable to its molten state.

Methodology:

Sample Preparation: A small volume (approximately 0.5 mL) of the molten compound is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within

the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, ensuring even heat distribution by

convection of the oil.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled. The

boiling point is reached when a continuous stream of bubbles emerges from the capillary

tube. The heat source is then removed. The temperature at which the bubbling ceases and

the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination
Understanding the solubility of 4-anilino-1-methylpiperidine in various solvents is crucial for its

purification, formulation, and in designing reaction conditions.

Methodology:

Solvent Selection: A range of solvents of varying polarities should be tested, including water,

ethanol, acetone, dichloromethane, and hexane.

Procedure:

To a test tube containing a small, pre-weighed amount of 4-anilino-1-methylpiperidine

(e.g., 10 mg), add a measured volume of the solvent (e.g., 1 mL) at a controlled

temperature (typically room temperature).
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The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

Visual observation is used to determine if the solid has completely dissolved.

Quantitative Analysis (for precise solubility):

A saturated solution is prepared by adding an excess of the compound to a known volume

of solvent and allowing it to equilibrate.

The undissolved solid is removed by filtration or centrifugation.

A known volume of the saturated solution is then taken, the solvent is evaporated, and the

mass of the remaining solid is determined. The solubility is then expressed in terms of

g/100 mL or mol/L.

pKa Determination (Potentiometric Titration)
The pKa value provides a measure of the basicity of the amine groups in 4-anilino-1-

methylpiperidine. Potentiometric titration is a common and accurate method for its

determination.[2][3][4]

Methodology:

Sample Preparation: A precise weight of 4-anilino-1-methylpiperidine is dissolved in a

suitable solvent, typically deionized water or a mixed aqueous-organic solvent system if the

compound's water solubility is low. The ionic strength of the solution is kept constant by

adding a background electrolyte (e.g., KCl).[3]

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) of

known concentration.

Data Collection: The pH of the solution is monitored using a calibrated pH meter after each

addition of the titrant.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, where half of the

amine has been protonated. This can be calculated using the Henderson-Hasselbalch

equation.[3]
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Synthetic Pathway
4-anilino-1-methylpiperidine is a key intermediate in multi-step organic syntheses. Its

preparation is a critical step in the production of more complex molecules. A common synthetic

approach is outlined below.

1-Methyl-4-piperidone

Aniline
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(e.g., NaBH(OAc)₃)

4-anilino-1-methylpiperidine
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Synthesized Product
(Crude 4-anilino-1-methylpiperidine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3375152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

